Cas no 1019502-17-0 (4-[(2-Fluorophenyl)amino]-benzonitrile)
1019502-17-0 structure
Product Name:4-[(2-Fluorophenyl)amino]-benzonitrile
CAS No:1019502-17-0
MF:C13H9FN2
MW:212.222366094589
CID:1131488
PubChem ID:28411204
Update Time:2025-04-20
4-[(2-Fluorophenyl)amino]-benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-[(2-Fluorophenyl)amino]-benzonitrile
- AKOS000222271
- SCHEMBL16481462
- 4-((2-Fluorophenyl)amino)benzonitrile
- DB-123195
- SB79174
- 1019502-17-0
-
- Inchi: 1S/C13H9FN2/c14-12-3-1-2-4-13(12)16-11-7-5-10(9-15)6-8-11/h1-8,16H
- InChI Key: SATWWKXVJMKOGM-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1NC1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 212.07507
- Monoisotopic Mass: 212.07497646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 35.8Ų
Experimental Properties
- PSA: 35.82
4-[(2-Fluorophenyl)amino]-benzonitrile Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
1019502-17-0 (4-[(2-Fluorophenyl)amino]-benzonitrile) Related Products
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